Cas no 2549027-79-2 (2-{1-[(2-chloro-3-methoxyphenyl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine)

• Product Name: 2-{1-[(2-chloro-3-methoxyphenyl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine
• CAS No: 2549027-79-2
• MF: C₁₉H₂₂ClN₃O
• MW: 343.850483417511
• CID: 5311949
• PubChem ID: 154882981
• Update Time: 2025-07-13

2-{1-[(2-chloro-3-methoxyphenyl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS040726909
• 2-{1-[(2-chloro-3-methoxyphenyl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine
• F6761-7408
• 2549027-79-2
• 1-[(2-Chloro-3-methoxyphenyl)methyl]octahydro-5-(2-pyridinyl)pyrrolo[3,4-b]pyrrole

• Inchi： 1S/C19H22ClN3O/c1-24-17-6-4-5-15(19(17)20)12-22-10-8-14-11-23(13-16(14)22)18-7-2-3-9-21-18/h2-7,9,14,16H,8,10-13H2,1H3
• InChI Key： MUAOGUKNUMLUGE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(OC)=C2Cl)CCC2CN(C3=NC=CC=C3)CC12

Computed Properties

• Exact Mass: 343.1451400g/mol
• Monoisotopic Mass: 343.1451400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.6Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 481.7±45.0 °C(Predicted)
• pka: 8.55±0.19(Predicted)

Additional information on 2-{1-[(2-chloro-3-methoxyphenyl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine

Compound CAS No. 2549027-79-2: 2-{1-[(2-chloro-3-methoxyphenyl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine

The compound with CAS No. 2549027-79-2, named 2-{1-[(2-chloro-3-methoxyphenyl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine, is a complex organic molecule with a unique structure that combines a pyridine ring with an octahydropyrrolo[2,3-c]pyrrole moiety. This compound has garnered significant attention in the field of drug discovery and medicinal chemistry due to its potential as a lead compound for developing novel therapeutic agents.

The molecular structure of this compound is characterized by several key functional groups, including the chlorine atom and the methoxy group, which are attached to the phenyl ring. These groups play a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of these substituents in enhancing the compound's bioavailability and stability within biological systems.

One of the most notable features of this compound is its octahydropyrrolo[2,3-c]pyrrole ring system. This bicyclic structure contributes to the molecule's rigidity and planarity, which are essential for optimizing its interactions with biological targets. The integration of this ring system with the pyridine moiety creates a unique pharmacophore that exhibits promising activity in various biological assays.

Recent research has focused on evaluating the potential of this compound as a modulator of G-protein coupled receptors (GPCRs) and other membrane-bound proteins. Experimental data suggest that it exhibits selective binding to certain receptor subtypes, making it a valuable tool for studying receptor-ligand interactions. Furthermore, computational modeling studies have provided insights into the compound's ability to adopt specific conformations that enhance its binding affinity to target proteins.

In addition to its pharmacological properties, the synthesis of this compound represents a significant achievement in organic chemistry. The development of efficient synthetic routes has been a key area of investigation, with researchers exploring various strategies to optimize yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to assemble the molecule's complex architecture.

The compound's potential applications extend beyond drug discovery. Its unique structural features make it an attractive candidate for use in materials science and nanotechnology. For instance, its aromaticity and conjugated system could be exploited in designing novel materials for electronic applications.

In conclusion, CAS No. 2549027-79-2 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial fields.